1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one is a useful research compound. Its molecular formula is C27H38N6O2 and its molecular weight is 478.641. The purity is usually 95%.
BenchChem offers high-quality 1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Research into the synthesis of [1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones, a closely related class, has demonstrated innovative three-component condensation methods, highlighting the chemical versatility and potential for creating diverse derivatives for various applications (Shikhaliev et al., 2005).
Pharmacological Potential
- A study on novel [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ones showed significant binding affinity to the benzodiazepine receptor, suggesting potential research applications in understanding receptor interactions and the development of receptor-targeted therapies (Francis et al., 1991).
Antihistaminic and Antihypertensive Applications
Several derivatives of [1,2,4]triazolo[4,3-a]quinazolin-5-one have been synthesized and tested for in vivo H1-antihistaminic activity, showing significant protection against histamine-induced bronchospasm, indicating their potential as prototypes for new H1-antihistamines (Alagarsamy et al., 2007).
Another study synthesized 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones, evaluating their antihypertensive activity in spontaneously hypertensive rats (SHR), with one derivative showing superior activity compared to the reference standard prazocin, highlighting their potential for antihypertensive drug development (Alagarsamy & Pathak, 2007).
Anticonvulsant and Anticancer Research
A study on 4‐phenyl‐[1,2,4]triazolo[4,3‐a]quinazolin‐5(4H)‐one derivatives explored their anticonvulsant activity, identifying compounds with significant protective indices against seizures, suggesting potential for further research into anticonvulsant therapies (Zhang et al., 2015).
Research on 5-amino-1-aryl-1H-1,2,3-triazole derivatives, including [1,2,3]triazolo[4,5-b]pyridines, for anticancer activity identified compounds with selective influence on ovarian cancer cells, indicating the potential of these scaffolds for anticancer drug development (Pokhodylo et al., 2020).
properties
IUPAC Name |
1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H38N6O2/c1-20(2)14-15-32-26(35)22-10-6-7-11-23(22)33-24(28-29-27(32)33)12-13-25(34)31-18-16-30(17-19-31)21-8-4-3-5-9-21/h6-7,10-11,20-21H,3-5,8-9,12-19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLVXBCJPQQKMJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)N4CCN(CC4)C5CCCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H38N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.